Cas no 142780-61-8 (Lithocholic Acid 24-Ac-O-β-D-Glucuronide)

• Product Name: Lithocholic Acid 24-Ac-O-β-D-Glucuronide
• CAS No: 142780-61-8
• Molecular Formula: C₃₀H₄₈O₉
• Molecular Weight: 552.696730613709
• CID: 5576753

Lithocholic Acid 24-Ac-O-β-D-Glucuronide Properties

Names and Identifiers

• Lithocholic Acid 24-Ac-O-β-D-Glucuronide
• β-D-Glucopyranuronic acid, 1-[(3α,5β)-3-hydroxycholan-24-oate]

• InChIKey： YRGNGOBHHWKRFH-VYACWCJYSA-N
• Inchi： 1S/C30H48O9/c1-15(4-9-22(32)38-28-25(35)23(33)24(34)26(39-28)27(36)37)19-7-8-20-18-6-5-16-14-17(31)10-12-29(16,2)21(18)11-13-30(19,20)3/h15-21,23-26,28,31,33-35H,4-14H2,1-3H3,(H,36,37)/t15-,16-,17-,18+,19-,20+,21+,23+,24+,25-,26+,28-,29+,30-/m1/s1
• SMILES： C[C@]12CC[C@]3([H])[C@]4(CC[C@@H](O)C[C@@]4([H])CC[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCC(=O)O[C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)O)C

Experimental Properties

• Boiling Point: 692.7±55.0 °C(Predicted)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• pka: 2.68±0.70(Predicted)
• Density: 1.29±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates